4-bromopyridine-2-sulfonyl fluoride
Overview
Description
4-bromopyridine-2-sulfonyl fluoride is a chemical compound with the CAS Number: 2254605-24-6 . It has a molecular weight of 240.05 and its IUPAC name is this compound . The compound is typically stored at a temperature of 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H3BrFNO2S/c6-4-1-2-8-5 (3-4)11 (7,9)10/h1-3H . This code provides a standardized way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a powder . It is stored at a temperature of 4 degrees Celsius and shipped with an ice pack .Scientific Research Applications
4-bromopyridine-2-sulfonyl fluoride has been used in a wide range of scientific research applications. It has been used in the synthesis of other compounds, as a catalyst, and in the synthesis of pharmaceuticals. It has also been used in the synthesis of polymers, in the synthesis of polymeric materials, and in the synthesis of organic compounds. In addition, this compound has been used in the synthesis of small molecules, in the synthesis of nanoparticles, and in the synthesis of biopolymers.
Mechanism of Action
Target of Action
It is known that similar compounds are often used in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, the targets are typically carbon atoms in organic molecules where new carbon-carbon bonds are formed .
Mode of Action
In the context of sm cross-coupling reactions, the process involves two key steps: oxidative addition and transmetalation . In oxidative addition, a metal catalyst (often palladium) forms a bond with an electrophilic organic group. In transmetalation, a nucleophilic organic group is transferred from boron to the metal .
Biochemical Pathways
In the context of sm cross-coupling reactions, the compound could potentially be involved in various biochemical pathways that involve the formation of carbon-carbon bonds .
Result of Action
In the context of sm cross-coupling reactions, the result of the reaction is the formation of a new carbon-carbon bond .
Action Environment
It is known that the success of sm cross-coupling reactions, in which similar compounds are used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
Advantages and Limitations for Lab Experiments
The advantages of 4-bromopyridine-2-sulfonyl fluoride for lab experiments include its low boiling point, low melting point, and high solubility in water. It is also relatively easy to synthesize, and it is relatively stable in aqueous solutions. The main limitation of this compound is its potential toxicity, which should be taken into account when using it in experiments.
Future Directions
The potential applications of 4-bromopyridine-2-sulfonyl fluoride are still being explored. Future research could focus on understanding the biochemical and physiological effects of this compound, as well as its potential toxicity. In addition, further research could focus on developing new synthesis methods for this compound, as well as new applications for this compound. Finally, further research could focus on understanding the mechanism of action of this compound, as well as developing new ways to use this compound in lab experiments.
Synthesis Methods
The synthesis of 4-bromopyridine-2-sulfonyl fluoride is relatively straightforward and involves the reaction of 4-bromopyridine with sulfur dichloride, followed by the addition of sodium fluoride. The reaction is generally carried out in aqueous solution, and the product is isolated by precipitation or by extraction with an appropriate solvent. The product can then be purified by recrystallization or by chromatography.
Safety and Hazards
The compound is classified as a danger under the GHS classification . It has the hazard statement H314, indicating that it causes severe skin burns and eye damage . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromopyridine-2-sulfonyl fluoride involves the reaction of 4-bromopyridine-2-sulfonic acid with thionyl chloride followed by treatment with hydrogen fluoride.", "Starting Materials": [ "4-bromopyridine-2-sulfonic acid", "Thionyl chloride", "Hydrogen fluoride" ], "Reaction": [ "1. 4-bromopyridine-2-sulfonic acid is dissolved in thionyl chloride and heated to reflux.", "2. The reaction mixture is cooled and excess thionyl chloride is removed under reduced pressure.", "3. The resulting intermediate is dissolved in anhydrous hydrogen fluoride and stirred at room temperature for several hours.", "4. The reaction mixture is quenched with ice water and the product is extracted with ethyl acetate.", "5. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.", "6. The crude product is purified by column chromatography to yield 4-bromopyridine-2-sulfonyl fluoride." ] } | |
CAS RN |
2254605-24-6 |
Molecular Formula |
C5H3BrFNO2S |
Molecular Weight |
240.1 |
Purity |
95 |
Origin of Product |
United States |
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